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Compound of Interest

Compound Name: Tribromoacetaldehyde

Cat. No.: B085889

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tribromoacetaldehyde, commonly known as bromal, is a halogenated aldehyde with the
chemical formula C2HBrsO.[1] Structurally, it is an acetaldehyde molecule where the three
alpha-hydrogen atoms have been substituted by bromine atoms.[1] This heavy halogenation
profoundly influences its chemical properties, making it a highly reactive electrophile and a
valuable, albeit hazardous, reagent in organic synthesis.[1]

This technical guide provides a comprehensive overview of the chemical reactivity, synthesis,
and potential hazards associated with tribromoacetaldehyde, with a focus on providing
actionable data and protocols for laboratory professionals.

Physical and Chemical Properties

Tribromoacetaldehyde is a yellowish, oily liquid with a strong, pungent odor.[1][2] It is
combustible and soluble in water, alcohol, and ether.[1] Key quantitative properties are
summarized in the table below for quick reference.
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Property Value Reference(s)
CAS Number 115-17-3 [3]
Molecular Formula C2HBrsO [3]
Molar Mass 280.74 g/mol [2]
Appearance Yellowish, oily liquid [2]
Boiling Point ~174 °C (with decomposition) [2]
Melting Point -57.5°C [4]
Density 2.665 g/mL at 25 °C [4]
Refractive Index (n2°/D) 1.584 [4]
Vapor Pressure 1.52 mmHg [2]
Solubility Soluble in water, alcohol, ether  [2]

Chemical Reactivity and Mechanisms

The reactivity of tribromoacetaldehyde is dominated by the electrophilic nature of its carbonyl
carbon. This electrophilicity is significantly enhanced by the strong electron-withdrawing
inductive effect of the three bromine atoms on the adjacent carbon. This makes bromal highly
susceptible to attack by a wide range of nucleophiles.

Nucleophilic Addition

The primary reaction mechanism for tribromoacetaldehyde is nucleophilic addition to the
carbonyl group. A nucleophile attacks the partially positive carbonyl carbon, breaking the C=0
pi bond and forming a tetrahedral intermediate. This intermediate is then typically protonated to
yield the final alcohol product.

Caption: Nucleophilic addition to tribromoacetaldehyde proceeds via a tetrahedral
intermediate.

Hydrate Formation
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In the presence of water, tribromoacetaldehyde readily forms a stable solid hydrate, bromal
hydrate (C2Hs3Brs02).[2] This reaction is a classic example of nucleophilic addition where water
acts as the nucleophile. The hydrate is stable at temperatures below 50 °C but decomposes
back to bromal and water upon heating.[4]

Reactions with Other Nucleophiles

Tribromoacetaldehyde serves as a versatile building block in organic synthesis due to its
reactions with various nucleophiles.[1]

» Alcohols: Reacts with alcohols in the presence of an acid catalyst to form hemiacetals and
subsequently acetals.

e Amines: Reacts with primary amines to form imines (Schiff bases), typically under mildly
acidic conditions.[5]

o Cellular Nucleophiles: Like other trihaloacetaldehydes, it is expected to react with biological
nucleophiles. The order of reactivity is generally considered to be thiols (SH) > amines (NH2)
> hydroxyls (OH). This reactivity is central to its toxicological profile, as it can covalently
modify proteins and other critical biomolecules.

Synthesis and Experimental Protocols

Tribromoacetaldehyde can be prepared by several methods, including the bromination of
ethanol, the reaction of chloral with a bromide, or the bromination of paraldehyde.[2] The latter
method is well-documented and provides a reliable route to the compound.

Detailed Experimental Protocol: Synthesis from
Paraldehyde

The following protocol is adapted from Organic Syntheses, a peer-reviewed source for reliable
chemical preparations.[6]

Workflow for the Synthesis of Tribromoacetaldehyde
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Combine Bromine and Sulfur
in a 2-L three-necked flask

with stirrer and condenser.

Slowly add Paraldehyde
over ~4 hours with stirring.

Heat mixture at 60-80°C HBr gas evolved.
for 2 hours. Use gas trap.

69 g Paraldehyde (dried)

Y
Initial Distillation:

Collect fraction at 155-175°C.
\4
Redistill under
reduced pressure.
Y

Yield: 220-240 g
Tribromoacetaldehyde

Experimental Workflow for Tribromoacetaldehyde Synthesis

Click to download full resolution via product page

Caption: Synthesis of tribromoacetaldehyde from paraldehyde and bromine.

Procedure:

e Setup: In a 2-liter, three-necked, round-bottomed flask equipped with a mechanical stirrer,
dropping funnel, and an efficient reflux condenser, place 720 g (230 cc) of dried bromine and
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1.5 g of sulfur. Connect the top of the condenser to a gas trap to handle the evolved
hydrogen bromide.[6]

» Addition: Slowly add 69 g (69 cc) of dry paraldehyde to the stirred mixture over a period of
approximately four hours. The reaction proceeds exothermically. [3. 5]

o Heating: After the addition is complete, heat the mixture externally for two hours at 60—-80°C.

[1][6]
e Purification:

o Distill the resulting solution and collect the fraction boiling between 155-175°C. This crude
product contains bromal along with unreacted bromine and bromoacetaldehydes.[6]

o Redistill the collected fraction under reduced pressure. The pure tribromoacetaldehyde
is collected at 71-74°C / 18 mm Hg.[6]

e Yield: The procedure yields 220-240 g (52-57% of the theoretical amount) of reddish-yellow
bromal.[6]

Potential Hazards and Toxicology

Tribromoacetaldehyde is a highly hazardous substance that requires stringent safety
precautions. It is classified as acutely toxic, corrosive, and a lachrymator.[2]

GHS Classification and Toxicological Data

The Globally Harmonized System (GHS) classification highlights its severe hazards.[2] Acute
toxicity data is summarized below.

Hazard Classification Code Description
Acute Toxicity, Oral H301 Toxic if swallowed
Acute Toxicity, Dermal H310 Fatal in contact with skin

Causes severe skin burns and

Skin Corrosion/Irritation H314
eye damage
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Toxicological

et Species Route Value Reference(s)
LDso Rat Oral 100 mg/kg [21[31[41[6]
LDso Mouse Oral 25 mg/kg [3]

LDso Guinea Pig Skin 10 pL/kg [3]

Health Effects

o Acute Effects: Exposure can be fatal. Contact causes severe chemical burns to the skin and
eyes.[2][4] It is a lachrymator, meaning it irritates the eyes and causes tearing. Ingestion is
toxic and inhalation can cause severe irritation and damage to the respiratory tract.[2][4]

» Neurological Effects: Animal studies indicate that lethal doses cause convulsions, identifying
it as a neurotoxin.[2]

The toxicity of tribromoacetaldehyde stems from its high reactivity, particularly with biological
nucleophiles like the thiol groups in cysteine residues of proteins.
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Caption: The electrophilic nature of bromal leads to cellular damage and toxicity.

Safe Handling and Storage Protocols

Given its severe hazards, all work with tribromoacetaldehyde must be conducted with strict
adherence to safety protocols.

Personal Protective Equipment (PPE)
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» Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) inspected prior to use.

[2]

o Eye/Face Protection: Use tightly fitting safety goggles in combination with a face shield
(minimum 8-inch).[2]

» Skin and Body Protection: Wear a complete chemical-resistant suit and appropriate footwear.

[4]

o Respiratory Protection: Work must be performed in a certified chemical fume hood. If there is
a risk of inhalation, a full-face supplied-air respirator is required.[2]

Handling and Storage

o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[4]

e Storage: Store in a cool, dry, and well-ventilated place, locked up.[2][3] The recommended
storage temperature is 2—8 °C.[2] Containers should be kept tightly closed and stored under
an inert gas.[2]

e Incompatibilities: Keep away from heat, flames, strong oxidizing agents, and strong bases.[2]

First Aid Measures

o Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[3]

 Inhalation: Remove person to fresh air and keep comfortable for breathing. Seek immediate
medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Reactivity and
Potential Hazards of Tribromoacetaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085889+#tribromoacetaldehyde-reactivity-and-
potential-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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